Cas no 1799762-99-4 (methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate)

• Product Name: methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate
• CAS No: 1799762-99-4
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• MDL: MFCD31636907
• CID: 4617265
• Update Time: 2025-06-14

methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate

• MDL： MFCD31636907
• Inchi： 1S/C12H9ClN2O3/c1-18-12(17)8-5-10(11(14)16)15-9-3-2-6(13)4-7(8)9/h2-5H,1H3,(H2,14,16)
• InChI Key： OFQHFVBRCNXBCK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(C(OC)=O)=CC=1C(N)=O

Additional information on methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 2-Carbamoyl-6-Chloroquinoline-4-Carboxylate (CAS: 1799762-99-4)

Methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate (CAS: 1799762-99-4) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly those targeting infectious diseases and cancer. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate, emphasizing its role as a precursor for novel antimalarial agents. The study demonstrated that this compound could be efficiently synthesized via a multi-step process involving the condensation of 6-chloro-2-nitrobenzoic acid with methyl acetoacetate, followed by reduction and cyclization. The resulting product exhibited high purity and yield, making it a viable candidate for large-scale production.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate was utilized as a scaffold for designing inhibitors of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is a critical target for antiproliferative agents, and the study revealed that derivatives of this compound exhibited potent inhibitory activity against DHODH in vitro, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Beyond its therapeutic applications, methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate has also been investigated for its role in chemical biology. A recent preprint on bioRxiv detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique photophysical properties, including its high quantum yield and stability under physiological conditions, make it a promising tool for studying oxidative stress-related pathways.

In conclusion, methyl 2-carbamoyl-6-chloroquinoline-4-carboxylate (CAS: 1799762-99-4) represents a multifaceted compound with broad applications in medicinal chemistry and chemical biology. Its synthetic accessibility, coupled with its biological activity, positions it as a valuable asset for future research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and diagnostic tools.